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Compound of Interest

Compound Name: Boc-Ser-OH.DCHA

Cat. No.: B3045230

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides essential information and a step-by-step procedure for the safe disposal of
Boc-Ser-OH.DCHA (N-a-tert-Butoxycarbonyl-L-serine dicyclohexylammonium salt).

Key Safety and Physical Data

Adherence to safety protocols begins with understanding the properties and hazards of the
substance. Below is a summary of key quantitative data for Boc-Ser-OH.DCHA.

Property Value Reference
Molecular Formula C20H38N205 [1]
Molecular Weight 386.5 g/mol [1]
Melting Point 161-164 °C [2]
Purity 298% (TLC) [3]
Hazard Statements H302, H315, H319, H335 [2]

P261, P280, P301+P312,
Precautionary Statements P302+P352, [2]
P305+P351+P338
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Hazard Statement Definitions:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Experimental Protocol: Proper Disposal Procedure

The following procedure outlines the recommended steps for the safe disposal of Boc-Ser-
OH.DCHA. This protocol is based on general hazardous waste guidelines and the specific
hazard classifications of the compound. Note: Always consult and adhere to your institution's
specific Environmental Health and Safety (EHS) protocols and local regulations.

1. Personal Protective Equipment (PPE):

« Before handling the material, ensure you are wearing appropriate PPE. This includes:

[¢]

Safety goggles or a face shield to protect against eye contact.

[¢]

Chemical-resistant gloves (e.g., nitrile) to prevent skin irritation.

o

A lab coat to protect clothing and skin.

o

Work in a well-ventilated area, preferably a fume hood, to avoid inhalation of any dust or
powder.[3]

2. Waste Segregation and Collection:

e Do not mix Boc-Ser-OH.DCHA waste with other chemical waste streams unless explicitly
permitted by your institution's EHS office.

o Collect waste Boc-Ser-OH.DCHA in a designated, properly labeled hazardous waste
container. The container must be:
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o Made of a compatible material (e.g., high-density polyethylene - HDPE).
o In good condition with a secure, sealable lid.

o Clearly labeled with the full chemical name: "Boc-Ser-OH.DCHA" or "N-a-tert-
Butoxycarbonyl-L-serine dicyclohexylammonium salt".

o Marked with the appropriate hazard pictograms (e.g., exclamation mark for irritant and
harmful).

3. Spill Management:

 In the event of a spill:
o Evacuate the immediate area if the spill is large or if there is significant dust in the air.
o Wearing appropriate PPE, carefully sweep up the solid material. Avoid generating dust.

o Place the spilled material and any contaminated cleaning materials into the designated
hazardous waste container.

o Clean the spill area with an appropriate solvent (e.g., as recommended by your safety
data sheet or EHS office) and collect the cleaning materials as hazardous waste.

4. Final Disposal:
e Do not dispose of Boc-Ser-OH.DCHA down the drain or in regular trash.

e Once the waste container is ready for disposal (typically when it is no more than 80% full),
seal it securely.

» Arrange for pickup by your institution's certified hazardous waste management provider or
EHS department. Follow their specific procedures for waste pickup requests.

Disposal Workflow Diagram

The following diagram illustrates the logical steps and decision-making process for the proper
disposal of Boc-Ser-OH.DCHA.
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Start: Need to dispose of Boc-Ser-OH.DCHA

:

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Select a Labeled, Compatible
Hazardous Waste Container

Collect Waste Boc-Ser-OH.DCHA

Is there a spill?

Securely Seal the Container Follow Spill Cleanup Procedure

Contact EHS for Waste Pickup

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Boc-Ser-OH.DCHA.
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By following these procedures and adhering to institutional and local guidelines, you can
ensure the safe and responsible disposal of Boc-Ser-OH.DCHA, contributing to a safer
laboratory environment and protecting our ecosystem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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